Cas no 84370-81-0 (3-hydroxypropyl salicylate)
3-hydroxypropyl salicylate structure
Product Name:3-hydroxypropyl salicylate
CAS No:84370-81-0
MF:C10H12O4
MW:196.199883460999
CID:888584
PubChem ID:3019846
Update Time:2025-04-19
3-hydroxypropyl salicylate Chemical and Physical Properties
Names and Identifiers
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- 3-hydroxypropyl salicylate
- 3-hydroxypropyl 2-hydroxybenzoate
- DTXSID90233345
- NS00038493
- 84370-81-0
- SCHEMBL12083353
- VWH5RVD89T
- EINECS 282-741-1
- Benzoic acid, 2-hydroxy-, 3-hydroxypropyl ester
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- Inchi: 1S/C10H12O4/c11-6-3-7-14-10(13)8-4-1-2-5-9(8)12/h1-2,4-5,11-12H,3,6-7H2
- InChI Key: OBMBZFOXAKONKQ-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1O)=O)CCCO
Computed Properties
- Exact Mass: 196.07355886g/mol
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66.8Ų
3-hydroxypropyl salicylate Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
84370-81-0 (3-hydroxypropyl salicylate) Related Products
- 118-58-1(Benzyl salicylate)
- 118-61-6(Ethyl salicylate)
- 119-36-8(Methyl salicylate)
- 87-19-4(Isobutyl salicylate)
- 22717-57-3(Methyl 2-hydroxy-5-methylbenzoate)
- 607-85-2(Isopropyl Salicylate)
- 2050-08-0(2-Hydroxybenzoic Acid Pentyl Ester)
- 87-28-5(Glycol salicylate)
- 41489-76-3(Methyl 5-Formyl-2-hydroxybenzoate)
- 6969-49-9(Octyl salicylate)
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